N-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N'-[(4-methoxyphenyl)methyl]ethanediamide

• IUPAC Name: N'-[2-(benzenesulfonyl)-2-thiophen-2-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C22H22N2O5S2/c1-29-17-11-9-16(10-12-17)14-23-21(25)22(26)24-15-20(19-8-5-13-30-19)31(27,28)18-6-3-2-4-7-18/h2-13,20H,14-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: LSQVRBSLZWPJJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H22N2O5S2
• Molecular Weight: 458.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzenesulfonyl group, a thiophen-2-yl group, and a 4-methoxyphenyl group. These groups are common in many biologically active compounds and materials science applications.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions. For instance, thiophene derivatives can be synthesized by heterocyclization of various substrates.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, thiophene is a five-membered heteroaromatic compound that is soluble in most organic solvents but insoluble in water.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some thiophene derivatives have been found to exhibit antimicrobial activity.

Future Directions

Thiophene and its derivatives have attracted great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science. Therefore, the synthesis and investigation of new thiophene derivatives, such as the compound , could be a promising area of future research.